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Compound of Interest

Compound Name: 2-Bromo-4'-hydroxyacetophenone

Cat. No.: B028259

This guide provides critical safety and logistical information for the handling and disposal of 2-
Bromo-4'-hydroxyacetophenone (CAS No. 2491-38-5). The following procedures are
designed for researchers, scientists, and professionals in drug development to ensure safe
laboratory practices.

Chemical Identifier and Hazard Information

Identifier Value

Chemical Name 2-Bromo-4'-hydroxyacetophenone

4-(Bromoacetyl)phenol, 4-Hydroxyphenacyl

Synenyms Bromide

CAS Number 2491-38-5[1][2][3]

Molecular Formula CsH7BrO2[1]

Molecular Weight 215.04 g/mol [1]

Appearance White to light yellow to light orange powder or

crystal[2]

Hazard Statements:

o Harmful if swallowed.[1][2]
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o Causes severe skin burns and eye damage.[]
o Causes serious eye irritation.[1]

e May be corrosive to metals.[2]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure. The following table

summarizes the required PPE for handling 2-Bromo-4'-hydroxyacetophenone.

Body Part Required PPE

Specifications

Safety Goggles and Face

Eyes/Face ]
Shield

Wear tightly fitting safety
goggles with side-shields. A
face shield is required when
there is a potential for

splashes.[4]

Hands Chemical-Resistant Gloves

Double-layered nitrile or
neoprene gloves are
recommended.[5] Change
gloves frequently, especially

after direct contact.

Body Laboratory Coat

A full-length, long-sleeved lab
coat must be worn and fully
buttoned.[5][6]

Respiratory Respirator

Required when dusts are
generated. Use a respirator
with an appropriate filter if not

handling within a fume hood.

Operational Plan: Step-by-Step Handling Protocol

All handling of 2-Bromo-4'-hydroxyacetophenone must be conducted within a certified

chemical fume hood to minimize inhalation exposure.[5][7]
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1. Preparation:

e Ensure the chemical fume hood is operational and the sash is at the appropriate working
height.[8]

e Decontaminate the work surface within the fume hood.

o Assemble all necessary equipment: chemical-resistant spatula, weighing paper or boat,
appropriate glassware, and solvent.

e Don all required PPE as detailed in the table above.
2. Weighing the Compound:
e Tare a clean, dry weighing boat on an analytical balance inside the fume hood.

o Carefully transfer the desired amount of 2-Bromo-4'-hydroxyacetophenone from the stock
container to the weighing boat using a clean spatula.

e Avoid generating dust.[4] If dust is observed, ensure respiratory protection is adequate.
o Securely close the stock container immediately after use.

3. Transfer and Dissolution:

» Place the weighing boat with the compound into the desired glassware for dissolution.
o Slowly add the chosen solvent to the solid to prevent splashing.[8]

« If necessary, gently swirl or stir the mixture to facilitate dissolution. Avoid vigorous agitation
that could create aerosols.

» Rinse the weighing boat with a small amount of solvent to ensure the complete transfer of
the compound.

Workflow for Handling 2-Bromo-4'-hydroxyacetophenone
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Caption: A step-by-step workflow for the safe handling of 2-Bromo-4'-hydroxyacetophenone.

Disposal Plan

Proper disposal of 2-Bromo-4'-hydroxyacetophenone and associated contaminated
materials is crucial to prevent environmental contamination and adhere to regulatory
compliance.

1. Waste Segregation:

» Solid Waste: Collect unused 2-Bromo-4'-hydroxyacetophenone, contaminated weighing
boats, and filter paper in a designated, sealed, and clearly labeled hazardous waste
container.[8]
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 Liquid Waste: Collect solutions containing 2-Bromo-4'-hydroxyacetophenone in a
separate, sealed, and labeled hazardous waste container. Do not mix with incompatible
waste streams.[8][9]

o Contaminated PPE: Dispose of used gloves, and other contaminated disposable PPE in a
designated hazardous waste container.[8]

2. Decontamination and Cleanup:

» Wipe down all surfaces and equipment that came into contact with the chemical using an
appropriate solvent and cleaning agent.

o Collect all cleaning materials (e.g., paper towels) and dispose of them as hazardous waste.
3. Emergency Procedures:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing.[8] Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[10] Seek immediate medical attention.

 Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen.[4] Seek
immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water.[2] Seek immediate medical
attention.

o Spills: For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a
sealed container for disposal.[7] Evacuate the area for larger spills and contact the
institutional safety office.

Always consult your institution's specific waste disposal guidelines and safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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